![molecular formula C18H17N3O2S B11205046 2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)-N-[2-(methylsulfanyl)phenyl]acetamide](/img/structure/B11205046.png)
2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)-N-[2-(methylsulfanyl)phenyl]acetamide
Overview
Description
2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)-N-[2-(methylsulfanyl)phenyl]acetamide: is a chemical compound with the following properties:
Chemical Formula: CHNO
Molecular Weight: 232.24 g/mol
SMILES Notation: CN1C(=O)C2=CC=CC=C2C(=N1)CC(=O)OC
Preparation Methods
The synthetic routes to this compound involve specific reactions and conditions. Unfortunately, detailed information on its industrial production methods is scarce. it is commonly synthesized in research laboratories.
Chemical Reactions Analysis
Reactions: It can undergo various reactions, including oxidation, reduction, and substitution.
Common Reagents and Conditions:
Major Products: The specific products depend on the reaction type and conditions.
Scientific Research Applications
This compound finds applications in various fields:
Chemistry: Used as a building block in organic synthesis.
Biology: Investigated for potential bioactivity.
Medicine: Studied for pharmacological effects.
Industry: May have applications in materials science or drug development.
Mechanism of Action
The exact mechanism by which this compound exerts its effects remains an active area of research. It likely interacts with specific molecular targets or pathways, but further studies are needed.
Comparison with Similar Compounds
While detailed comparisons are limited, it’s essential to explore related compounds. One such compound is 2-Fluoro-5-(4-oxo-3,4-dihydrophthalazin-1-ylmethyl)benzoic acid (CAS: 763114-26-7) . Highlighting the uniqueness of our compound will require additional research.
Properties
Molecular Formula |
C18H17N3O2S |
|---|---|
Molecular Weight |
339.4 g/mol |
IUPAC Name |
2-(3-methyl-4-oxophthalazin-1-yl)-N-(2-methylsulfanylphenyl)acetamide |
InChI |
InChI=1S/C18H17N3O2S/c1-21-18(23)13-8-4-3-7-12(13)15(20-21)11-17(22)19-14-9-5-6-10-16(14)24-2/h3-10H,11H2,1-2H3,(H,19,22) |
InChI Key |
NBHUNSXUZRXHRE-UHFFFAOYSA-N |
Canonical SMILES |
CN1C(=O)C2=CC=CC=C2C(=N1)CC(=O)NC3=CC=CC=C3SC |
Origin of Product |
United States |
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